Cas no 1828-67-7 (1-(2-amino-4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylurea)

1-(2-amino-4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylurea structure
1828-67-7 structure
Product Name:1-(2-amino-4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylurea
CAS No:1828-67-7
MF:C6H10ClN5O3
MW:235.628299236298
CID:907081
PubChem ID:24195757
Update Time:2025-04-19

1-(2-amino-4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-amino-4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylurea
    • 1-(2-amino-4-hydroxy-6-oxo-1H-pyrimidin-5-yl)-1-methylurea,hydrochloride
    • NSC-196549
    • 1828-67-7
    • 1-(2-amino-4-hydroxy-6-oxo-1H-pyrimidin-5-yl)-1-methyl-urea
    • DS-007941
    • NSC196549
    • N-(2-Amino-4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-N-methylurea--hydrogen chloride (1/1)
    • DTXSID70638718
    • Inchi: 1S/C6H9N5O3.ClH/c1-11(6(8)14)2-3(12)9-5(7)10-4(2)13;/h1H3,(H2,8,14)(H4,7,9,10,12,13);1H
    • InChI Key: QQBCNVOOJALKLX-UHFFFAOYSA-N
    • SMILES: Cl.OC1=C(C(NC(N)=N1)=O)N(C(N)=O)C

Computed Properties

  • Exact Mass: 199.07067
  • Monoisotopic Mass: 235.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134A^2

Experimental Properties

  • Density: 1.88
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.772
  • PSA: 134.04

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